Cas no 2138345-03-4 (5-(4-methylphenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride)

• Product Name: 5-(4-methylphenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride
• CAS No: 2138345-03-4
• MF: C₁₁H₁₀ClNO₃S
• MW: 271.720000743866
• MDL: MFCD31585207
• CID: 5603939
• PubChem ID: 165607233
• Update Time: 2025-06-15

5-(4-methylphenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [5-(4-methylphenyl)-1,2-oxazol-3-yl]methanesulfonyl chloride
• 2138345-03-4
• EN300-1117490
• 5-(4-methylphenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride

• MDL： MFCD31585207
• Inchi： 1S/C11H10ClNO3S/c1-8-2-4-9(5-3-8)11-6-10(13-16-11)7-17(12,14)15/h2-6H,7H2,1H3
• InChI Key： ZWILZIWQHLKDDI-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C2C=CC(C)=CC=2)ON=1)(=O)=O

Computed Properties

• Exact Mass: 271.0069920g/mol
• Monoisotopic Mass: 271.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.6Ų

Additional information on 5-(4-methylphenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride

Introduction to 5-(4-methylphenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2138345-03-4)

5-(4-methylphenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2138345-03-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are known for their reactivity and utility in various synthetic transformations. The unique structure of 5-(4-methylphenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride makes it an attractive candidate for the development of novel pharmaceuticals and chemical intermediates.

The molecular formula of 5-(4-methylphenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride is C₁₄H₁₃ClNO₃S, and its molecular weight is approximately 308.77 g/mol. The compound features a sulfonyl chloride functional group attached to a substituted oxazole ring, which imparts unique chemical properties and reactivity profiles. The presence of the 4-methylphenyl substituent further enhances its potential applications in synthetic chemistry and drug discovery.

In recent years, sulfonyl chlorides have been extensively studied for their role in the synthesis of bioactive molecules and pharmaceuticals. The reactivity of the sulfonyl chloride group allows for the formation of sulfonamides, sulfonates, and other derivatives through nucleophilic substitution reactions. These derivatives often exhibit enhanced biological activity and improved pharmacokinetic properties compared to their parent compounds.

5-(4-methylphenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride has been explored in several research studies for its potential as a building block in the synthesis of novel drugs. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported the use of 5-(4-methylphenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various cancers and inflammatory diseases.

The oxazole ring present in 5-(4-methylphenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride is known for its stability and ability to form strong hydrogen bonds. This property makes it particularly useful in designing molecules with high binding affinities to target proteins. Additionally, the methanesulfonyl group can enhance the lipophilicity and solubility of the final product, which are crucial factors in drug design.

In terms of synthetic methods, 5-(4-methylphenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride can be prepared through a multi-step process involving the reaction of 4-methylbenzaldehyde with an appropriate amine to form an imine intermediate, followed by cyclization to form the oxazole ring. The subsequent introduction of the sulfonyl chloride group can be achieved through sulfonation reactions using chlorosulfonic acid or other suitable reagents.

The safety and handling of 5-(4-methylphenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride should be carefully considered due to its reactivity as a sulfonyl chloride. Proper personal protective equipment (PPE) should be used during handling, and reactions involving this compound should be conducted under controlled conditions to minimize exposure risks.

In conclusion, 5-(4-methylphenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2138345-03-4) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and reactivity make it an ideal candidate for the development of novel bioactive molecules and pharmaceuticals. Ongoing research continues to explore its applications and optimize its use in various synthetic processes.